![molecular formula C13H20ClFN2O B1396804 [1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride CAS No. 1332531-48-2](/img/structure/B1396804.png)
[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride
Overview
Description
1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl)-methylamine hydrochloride, also known as FMPE, is a novel compound that has been studied for its potential applications in the biomedical field. FMPE is a small molecule that is composed of an amine group and a fluorinated phenyl ring. It has been studied for its potential to act as a neurotransmitter and its ability to modulate the activity of certain enzymes. FMPE has been studied for its ability to interact with a variety of proteins and receptors, as well as its potential to modulate the activity of certain enzymes.
Scientific Research Applications
Antibacterial Applications
Linezolid is used for the treatment of serious infections caused by gram-positive bacteria that are resistant to other antibiotics . It is active against most Gram-positive bacteria that cause disease, including streptococci, vancomycin-resistant enterococci (VRE), and methicillin-resistant Staphylococcus aureus (MRSA) .
Treatment of Skin Infections
One of the main uses of Linezolid is in the treatment of skin infections . This suggests that “[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride”, as a precursor to Linezolid, could be important in the development of treatments for various skin conditions.
Treatment of Pneumonia
Linezolid is also used in the treatment of pneumonia . This means that “[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride” could play a crucial role in the production of medications for respiratory conditions.
Pharmaceutical Research
Given its role in the synthesis of Linezolid, “[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride” could be of interest in pharmaceutical research, particularly in the development of new antibiotics or the improvement of existing ones .
Industrial Production of Antibiotics
The compound could be used in the industrial production of Linezolid. An improved and economically viable process is described to prepare Linezolid wherein “[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride” is a key intermediate .
Development of New Synthetic Methods
The compound could be used in the development of new synthetic methods. For example, it has been used in a novel method for the preparation of Linezolid .
properties
IUPAC Name |
1-(3-fluoro-4-morpholin-4-ylphenyl)-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O.ClH/c1-10(15-2)11-3-4-13(12(14)9-11)16-5-7-17-8-6-16;/h3-4,9-10,15H,5-8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVOZERJPIASTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)N2CCOCC2)F)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Fluoro-4-morpholin-4-ylphenyl)ethyl]-methylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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